![molecular formula C11H22N2 B1484680 4-Methyl-1-(2-methyl-3-pyrrolidinyl)piperidine CAS No. 1859282-71-5](/img/structure/B1484680.png)
4-Methyl-1-(2-methyl-3-pyrrolidinyl)piperidine
Overview
Description
4-Methyl-1-(2-methyl-3-pyrrolidinyl)piperidine (4-Me-MPP) is a synthetic piperidine derivative that has been widely studied in the scientific research field. It is a cyclic amine compound with a molecular weight of 147.22 g/mol, and it can be used in a variety of applications, including drug design, chemical synthesis, and laboratory experiments. 4-Me-MPP has been used to study its biochemical and physiological effects, as well as its mechanism of action.
Scientific Research Applications
4-Methyl-1-(2-methyl-3-pyrrolidinyl)piperidine has been used in a variety of scientific research applications, including drug design and chemical synthesis. This compound has been used as a substrate in the synthesis of various compounds, including benzodiazepines and opioids. It has also been used as a building block in the synthesis of various drugs, such as the anti-anxiety drug alprazolam and the opioid drug oxycodone. Furthermore, this compound has been used in the design of various drug molecules, such as the anti-inflammatory drug celecoxib and the anti-cancer drug lapatinib.
Mechanism of Action
The mechanism of action of 4-Methyl-1-(2-methyl-3-pyrrolidinyl)piperidine is not fully understood. However, it is believed to act as a competitive antagonist of the neurotransmitter gamma-aminobutyric acid (GABA). GABA is an inhibitory neurotransmitter that is involved in the regulation of neuronal excitability. By binding to the GABA receptor, this compound can block the action of GABA, resulting in increased neuronal excitability.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of the GABA receptor, resulting in increased neuronal excitability. Furthermore, it has been shown to act as a weak agonist of the serotonin receptor, resulting in increased levels of serotonin in the brain. Additionally, it has been shown to act as an agonist of the dopamine receptor, resulting in increased levels of dopamine in the brain. Finally, it has been shown to act as an antagonist of the histamine receptor, resulting in decreased levels of histamine in the body.
Advantages and Limitations for Lab Experiments
The use of 4-Methyl-1-(2-methyl-3-pyrrolidinyl)piperidine in laboratory experiments has both advantages and limitations. One of the main advantages of using this compound in laboratory experiments is that it is relatively easy to synthesize, as it can be synthesized through either the Fischer esterification reaction or the reductive amination reaction. Additionally, this compound is relatively stable and can be stored for long periods of time without degrading. However, one of the main limitations of using this compound in laboratory experiments is that it is not a very potent compound, and thus it may not have the desired effects when used in experiments.
Future Directions
There are a variety of potential future directions for 4-Methyl-1-(2-methyl-3-pyrrolidinyl)piperidine. One potential direction is to further explore its mechanism of action and its effects on the GABA receptor. Additionally, further research could be done on its effects on other neurotransmitters, such as serotonin, dopamine, and histamine. Furthermore, further research could be done on its potential use in drug design and chemical synthesis. Finally, further research could be done on its potential applications in laboratory experiments, such as its use as a substrate or building block in the synthesis of various compounds and drugs.
properties
IUPAC Name |
4-methyl-1-(2-methylpyrrolidin-3-yl)piperidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2/c1-9-4-7-13(8-5-9)11-3-6-12-10(11)2/h9-12H,3-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEXNHPKYESUXKG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2CCNC2C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.